![molecular formula C13H19N3O B7591999 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole](/img/structure/B7591999.png)
5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole is a compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In
Mechanism of Action
The mechanism of action of 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole is not fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. Specifically, this compound has been found to affect the levels of dopamine and acetylcholine, which are neurotransmitters that are involved in the regulation of mood, movement, and cognition.
Biochemical and Physiological Effects:
5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole has been found to have a variety of biochemical and physiological effects. This compound has been shown to have anti-inflammatory and analgesic properties, and it has also been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole in lab experiments is that it has been extensively studied and its mechanism of action is relatively well-understood. Additionally, this compound has been found to have a variety of biochemical and physiological effects, which makes it a useful tool for investigating the role of neurotransmitters in various physiological processes.
One limitation of using 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole in lab experiments is that it may have limited solubility in certain solvents, which can make it difficult to work with. Additionally, this compound may have limited stability under certain conditions, which can make it challenging to store and transport.
Future Directions
There are many potential future directions for research involving 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole. One area of interest is the investigation of this compound's potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound may have potential applications in the treatment of other conditions such as chronic pain and inflammation.
Another area of interest is the investigation of the mechanism of action of 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole in more detail. Specifically, further research is needed to fully understand how this compound modulates neurotransmitters such as dopamine and acetylcholine.
Finally, future research could focus on the development of new synthetic methods for 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole that are more efficient and cost-effective than current methods. This could make this compound more widely accessible to researchers and could facilitate further investigation of its potential applications.
Synthesis Methods
The synthesis method for 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole involves the reaction of 3-(propan-2-yl)-1,2,4-oxadiazole with hexahydroisoindole in the presence of a catalyst. The reaction is typically carried out in a solvent such as ethanol or acetonitrile, and the resulting product is purified using techniques such as column chromatography or recrystallization.
Scientific Research Applications
5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole has been studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, including anti-inflammatory and analgesic properties. Additionally, this compound has been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
5-(1,3,3a,4,7,7a-hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-9(2)12-14-13(17-15-12)16-7-10-5-3-4-6-11(10)8-16/h3-4,9-11H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVTKARIFQGIXJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=N1)N2CC3CC=CCC3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-3-propan-2-yl-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.